Cas no 40545-65-1 (4-(4-Chlorophenyl)-1H-pyrazol-5-amine)

4-(4-Chlorophenyl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 4-chlorophenyl group and an amine functionality at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances stability and influences electronic properties, while the amine group offers reactivity for further derivatization. Its well-defined molecular architecture makes it valuable for constructing biologically active compounds, including potential inhibitors or ligands. High purity and consistent synthesis routes ensure reliability in research settings. Suitable for controlled reactions, it is commonly utilized in medicinal chemistry for developing novel therapeutic agents.
4-(4-Chlorophenyl)-1H-pyrazol-5-amine structure
40545-65-1 structure
Product Name:4-(4-Chlorophenyl)-1H-pyrazol-5-amine
CAS No:40545-65-1
MF:C9H8ClN3
MW:193.632920265198
MDL:MFCD00231866
CID:329897
PubChem ID:218417
Update Time:2025-07-28

4-(4-Chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chlorophenyl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,4-(4-chlorophenyl)-
    • 4-(4-chlorophenyl)-1H-pyrazol-3-amine
    • 4-(4-chlorophenyl)-2H-pyrazol-3-amine
    • 4-(4-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE
    • 3-amino-4-(4-chlorophenyl)-1H-pyrazol
    • 3-Amino-4-(p-chlorophenyl)pyrazol
    • 3-Amino-4(p-chlorophenyl)-pyrazole
    • 3-Amino-4-(p-chlor-phenyl)-pyrazol
    • 4-(4-chloro-phenyl)-1(2)H-pyrazol-3-ylamine
    • 4-(4-chlorphenyl)-1h-pyrazol-5-amin
    • 4-(p-Chlorophenyl)-3-amino-pyrazole
    • ALBB-006953
    • BRN 0641017
    • Pyrazole, 3-amino-4-(p-chlorophenyl)-
    • USAF EL-83
    • 4-(4-chlorophenyl)-2Hpyrazol-3-ylaMine
    • FT-0679280
    • AKOS000265382
    • VU0293490-2
    • J-513480
    • SCHEMBL9735461
    • SMR000291427
    • FT-0648638
    • SCHEMBL1248084
    • NCGC00245447-01
    • 7G-047
    • A873297
    • 57999-09-4
    • FS-2072
    • 4-(4-Chlorophenyl)-1H-pyrazol-3-ylamine
    • 4-(4-Chlorophenyl)-1H-pyrazol-3-amine, AldrichCPR
    • MFCD00231866
    • EN300-213577
    • CHEMBL1518260
    • BB 0218886
    • BDBM60145
    • Bionet2_000933
    • 4-(4-chlorophenyl)-1H-pyrazol-5-amine, AldrichCPR
    • 4-(4-chlorophenyl)-2H-PYRAZOL-3-YLAMINE
    • Oprea1_632470
    • F3250-0625
    • AMY15195
    • HMS2717N03
    • AKOS000271329
    • [4-(4-chlorophenyl)-1H-pyrazol-5-yl]amine
    • MLS000719159
    • 1H-Pyrazol-3-amine, 4-(4-chlorophenyl)-
    • cid_218417
    • Z111781310
    • DTXSID60193568
    • HMS1366K09
    • 40545-65-1
    • BBL007573
    • DB-070042
    • 4-methyl-3-octadecylbenzenesulfonic acid
    • STK232430
    • MDL： MFCD00231866
    • Inchi： 1S/C9H8ClN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
    • InChI Key： CTDDRNREDMYWMI-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

  • Exact Mass: 193.04084
  • Monoisotopic Mass: 193.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.378
  • Boiling Point: 419°Cat760mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.67
  • PSA: 54.7
  • LogP: 2.89350
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Chlorophenyl)-1H-pyrazol-5-amine Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25-41
  • Safety Instruction： 26-39-45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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4-(4-Chlorophenyl)-1H-pyrazol-5-amine Suppliers

Amadis Chemical Company Limited
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(CAS:40545-65-1)4-(4-Chlorophenyl)-1H-pyrazol-5-amine
Order Number:A873297
Stock Status:in Stock
Quantity:5g/10g/25g/1g/50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:39
Price ($):951.0/1162.0/2244.0/397.0/3696.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40545-65-1)4-(4-Chlorophenyl)-1H-pyrazol-5-amine
A873297
Purity:99%/99%/99%/99%/99%
Quantity:5g/10g/25g/1g/50g
Price ($):951.0/1162.0/2244.0/397.0/3696.0
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